Cas no 2138307-94-3 ([1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl-
• CAS No: 2138307-94-3
• MF: C₇H₇FN₄O₂
• MW: 198.154484033585
• CID: 5260856
• Update Time: 2025-07-02

[1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl-

• Inchi： 1S/C7H7FN4O2/c1-3-4(8)5(13)12-6(9-3)10-7(11-12)14-2/h13H,1-2H3
• InChI Key： FCFNDFPDTAXUNU-UHFFFAOYSA-N
• SMILES： C12=NC(OC)=NN1C(O)=C(F)C(C)=N2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl-

Latest Research Advances on [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl- (CAS: 2138307-94-3) in Chemical Biology and Pharmaceutical Applications

The compound [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-fluoro-2-methoxy-5-methyl- (CAS: 2138307-94-3) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic system combines the triazole and pyrimidine rings, offering a versatile platform for drug discovery. Recent studies have focused on its synthesis optimization, biological evaluation, and mechanism of action, particularly in the context of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. The 6-fluoro and 5-methyl substitutions were found to significantly enhance binding affinity to the ATP-binding pocket of CDK2 and CDK4, suggesting potential applications in cancer therapy. Molecular dynamics simulations revealed that the methoxy group at position 2 contributes to improved metabolic stability compared to earlier analogs.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound shows remarkable activity against drug-resistant strains of Staphylococcus aureus (MRSA). The mechanism appears to involve dual inhibition of DNA gyrase and topoisomerase IV, with the triazolopyrimidine core facilitating intercalation into bacterial DNA. The fluorine atom at position 6 was identified as critical for maintaining this dual-targeting capability while minimizing mammalian cell toxicity.

Pharmacokinetic studies published in Xenobiotica (2023) investigated the metabolic fate of 2138307-94-3, revealing favorable absorption and distribution properties. The compound demonstrated 78% oral bioavailability in rodent models, with the 7-hydroxy group undergoing glucuronidation as the primary metabolic pathway. Interestingly, the 2-methoxy group was found to protect against rapid first-pass metabolism, addressing a common limitation of similar heterocyclic systems.

Recent synthetic improvements have significantly enhanced the scalability of production for this compound. A 2024 patent application (WO2024015832) describes a novel three-step synthesis from commercially available 5-fluoro-2-methoxy-4-methylpyrimidine, achieving an overall yield of 62% with >99% purity. The process eliminates hazardous intermediates and reduces environmental impact compared to previous routes, making it more attractive for industrial-scale production.

Emerging applications in neurodegenerative diseases have also been reported. Research in ACS Chemical Neuroscience identified this scaffold as a potential modulator of α-synuclein aggregation, with the 6-fluoro-5-methyl combination showing particular efficacy in reducing oligomer formation in Parkinson's disease models. The compound's ability to cross the blood-brain barrier was attributed to its optimal logP value (2.1) and molecular weight (224.2 g/mol).

Ongoing clinical investigations are evaluating derivatives of 2138307-94-3 as potential treatments for rheumatoid arthritis (Phase I) and triple-negative breast cancer (preclinical). The compound's unique combination of kinase selectivity and favorable drug-like properties continues to generate significant interest in both academic and industrial research circles, positioning it as a valuable lead structure for multiple therapeutic areas.